5-chloro-N-[4-(difluoromethoxy)phenyl]-2-(prop-2-en-1-ylsulfanyl)pyrimidine-4-carboxamide

• Molecular Formula: C15H12ClF2N3O2S
• Molecular Weight: 371.8 g/mol
• IUPAC Name: 5-chloro-N-[4-(difluoromethoxy)phenyl]-2-prop-2-enylsulfanylpyrimidine-4-carboxamide
• InChI: InChI=1S/C15H12ClF2N3O2S/c1-2-7-24-15-19-8-11(16)12(21-15)13(22)20-9-3-5-10(6-4-9)23-14(17)18/h2-6,8,14H,1,7H2,(H,20,22)
• InChI Key: XQRRVLPVWZMZOK-UHFFFAOYSA-N
• Canonical SMILES: C=CCSC1=NC=C(C(=N1)C(=O)NC2=CC=C(C=C2)OC(F)F)Cl

Description

5-chloro-N-[4-(difluoromethoxy)phenyl]-2-(prop-2-en-1-ylsulfanyl)pyrimidine-4-carboxamide is a complex organic compound with potential applications in various scientific fields. This compound is characterized by its unique structure, which includes a pyrimidine ring substituted with chloro, difluoromethoxy, and prop-2-en-1-ylsulfanyl groups.

Preparation Methods

The synthesis of 5-chloro-N-[4-(difluoromethoxy)phenyl]-2-(prop-2-en-1-ylsulfanyl)pyrimidine-4-carboxamide involves multiple steps. The synthetic route typically starts with the preparation of the pyrimidine ring, followed by the introduction of the chloro, difluoromethoxy, and prop-2-en-1-ylsulfanyl groups. The reaction conditions often involve the use of specific catalysts and solvents to facilitate the desired transformations. Industrial production methods may include optimization of reaction conditions to enhance yield and purity.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: The prop-2-en-1-ylsulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The chloro group can be reduced to form the corresponding hydrocarbon.

Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols. Common reagents and conditions used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and nucleophiles like sodium azide. Major products formed from these reactions